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Compound Name: 4-Hydroxy-2-Butanone

For Researchers, Scientists, and Drug Development Professionals

Abstract

4-Hydroxy-2-butanone (CAS 590-90-9), a versatile bifunctional molecule, holds a significant
position in organic synthesis as a key intermediate. Its history is intrinsically linked to the
development of fundamental organic reactions, notably the aldol condensation. This technical
guide provides an in-depth exploration of the discovery, synthesis, and chemical properties of
4-hydroxy-2-butanone. Detailed experimental protocols for its principal synthetic routes are
presented, alongside a compilation of its physicochemical and spectroscopic data.
Furthermore, this guide elucidates the biological significance of this molecule through the
signaling pathways influenced by its derivatives, offering valuable insights for researchers in
medicinal chemistry and drug development.

Introduction and Historical Context

The discovery of 4-hydroxy-2-butanone is not attributed to a single definitive event but rather
emerged from the broader study of aldol reactions in the late 19th and early 20th centuries. The
foundational work on the base-catalyzed self-condensation of aldehydes and ketones laid the
groundwork for the targeted synthesis of 3-hydroxy ketones like 4-hydroxy-2-butanone. Its
primary route of synthesis, the aldol condensation of acetone and formaldehyde, has been a
subject of investigation under various catalytic conditions, from traditional liquid-phase
reactions to more recent non-catalytic supercritical processes[1]. This compound's importance
lies in its utility as a precursor for a range of valuable chemicals, including pharmaceuticals,
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fragrances, and polymers[1]. Notably, it serves as a starting material for the synthesis of
raspberry ketone, verrucarin, and mevalonic acid lactone[2].

Physicochemical and Spectroscopic Data

A comprehensive understanding of the physical and chemical characteristics of 4-hydroxy-2-
butanone is essential for its application in synthesis and analysis.

Physical Properties

Property Value Reference

Molecular Formula C4H802 --INVALID-LINK--
Molecular Weight 88.11 g/mol --INVALID-LINK--
Appearance Colorless to pale yellow liquid --INVALID-LINK--
Boiling Point 73-76 °C at 12 mmHg --INVALID-LINK--
Density 1.023 g/mL at 25 °C --INVALID-LINK--
Refractive Index 1.4265-1.4325 at 20°C --INVALID-LINK--
Water Solubility Miscible --INVALID-LINK--

Spectroscopic Data

The structural elucidation of 4-hydroxy-2-butanone is confirmed by various spectroscopic
techniques.
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Spectroscopy Key Data Points

Chemical shifts (ppm) are observed for the
1H NMR (400 MHz, CDCly) methyl, methylene, and hydroxyl protons,
z, 3
confirming the carbon skeleton and functional

groups.

Signals corresponding to the carbonyl carbon,
13C NMR (CDCls) the carbon bearing the hydroxyl group, and the
other aliphatic carbons are present.

Characteristic absorption bands are observed
IR (liquid film) for the hydroxyl (O-H) and carbonyl (C=0)

functional groups.

o The mass spectrum shows the molecular ion
Mass Spec (electron ionization) o .
peak and characteristic fragmentation patterns.

Key Synthesis Methodologies

The synthesis of 4-hydroxy-2-butanone is predominantly achieved through two main routes:
the aldol condensation of acetone and formaldehyde, and the oxidation of 1,3-butanediol.

Aldol Condensation of Acetone and Formaldehyde

This classic carbon-carbon bond-forming reaction remains a primary method for the industrial
production of 4-hydroxy-2-butanone.

A detailed experimental protocol for the traditional synthesis involves the reaction of
formaldehyde and acetone in a dilute alkali solution[2].

» Reaction Setup: A suitable reaction vessel is charged with a dilute aqueous solution of
sodium hydroxide (approx. 5%).

» Reagent Addition: A significant excess of acetone is added to the alkaline solution.
Formaldehyde solution is then added dropwise to the stirred acetone solution at a controlled
temperature. The typical molar ratio of acetone to formaldehyde is high, for instance, 30:1, to
minimize self-condensation of formaldehyde[2].
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o Reaction Conditions: The reaction is typically carried out at a temperature range of 45-
65°CJ[2]. The reaction progress can be monitored by techniques such as gas
chromatography.

o Work-up and Purification: Upon completion, the reaction mixture is neutralized with a suitable
acid. The excess acetone is removed by distillation. The resulting aqueous solution is then
subjected to fractional distillation under reduced pressure to isolate 4-hydroxy-2-butanone.

Acetone l
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Caption: Aldol Condensation Workflow for 4-Hydroxy-2-butanone Synthesis.

Oxidation of 1,3-Butanediol

An alternative synthetic route involves the selective oxidation of 1,3-butanediol. This method
can offer high purity and avoids the use of formaldehyde.

A patented method outlines the synthesis of 4-hydroxy-2-butanone from 1,3-butanediol using
hydrogen peroxide as the oxidant[2][3].

e Reaction Setup: A reaction vessel is charged with 1,3-butanediol, a tungstate catalyst, water,
and a water-carrying agent (e.g., n-hexane or cyclohexane)[2][3].

» Heating: The mixture is stirred and heated to a temperature of 60-75°C[2][3].
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o Oxidant Addition: An aqueous solution of hydrogen peroxide (25-35% by mass) is added
dropwise to the reaction mixture. During the addition, water is continuously removed by
distillation with the aid of the water-carrying agent[2][3].

e Monitoring and Completion: The reaction is monitored by measuring the concentration of 1,3-
butanediol. Once the concentration drops below 5% of the initial amount, the addition of
hydrogen peroxide is stopped, and the mixture is stirred for an additional 0.5-1.5 hours[2][3].

 Purification: The water-carrying agent is removed by distillation. The temperature is then
reduced to 60-65°C, and the product, 4-hydroxy-2-butanone, is isolated by vacuum
distillation[2][3].

1,3-Butanediol

Oxidation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.
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